Cas no 91913-77-8 (1-methoxy-1H-Indole-3-carbonitrile)

• Product Name: 1-methoxy-1H-Indole-3-carbonitrile
• CAS No: 91913-77-8
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 1121614
• PubChem ID: 11332734
• Update Time: 2025-04-20

1-methoxy-1H-Indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-1H-Indole-3-carbonitrile
• DTXSID701295843
• 91913-77-8

• Inchi： 1S/C10H8N2O/c1-13-12-7-8(6-11)9-4-2-3-5-10(9)12/h2-5,7H,1H3
• InChI Key： BJFUYVXVPPRICI-UHFFFAOYSA-N
• SMILES： O(C)N1C=C(C#N)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles